Cas no 2172093-95-5 (2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172093-95-5
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6006587
• PubChem ID: 165602132
• Update Time: 2025-10-30

2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172093-95-5
• EN300-1599055
• 2-[5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C11H18N4O/c1-9(2)8-15-11(5-7-16-3)10(4-6-12)13-14-15/h9H,4-5,7-8H2,1-3H3
• InChI Key： SHMZKNJNMCCERO-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CC#N)N=NN1CC(C)C

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172093-95-5)

The compound 2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172093-95-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This 1,2,3-triazole derivative is characterized by its methoxyethyl and methylpropyl substituents, which contribute to its distinct reactivity and solubility profile. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and material science.

In the context of modern medicinal chemistry, 2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile is often explored for its potential as a bioactive scaffold. The triazole ring system is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted its utility in the synthesis of antiviral and anti-inflammatory agents, aligning with the growing demand for novel therapeutics in global health.

From a synthetic chemistry perspective, the compound's acetonitrile moiety offers versatility in further functionalization, enabling the creation of diverse molecular libraries. This feature is particularly relevant in high-throughput screening (HTS) campaigns, where rapid access to structurally varied compounds is essential. The methoxyethyl group also enhances the compound's lipophilicity, a critical factor in optimizing drug-like properties such as membrane permeability and metabolic stability.

The industrial relevance of 2172093-95-5 extends beyond pharmaceuticals. Its application in agrochemicals has been investigated, particularly in the development of crop protection agents. The triazole core is a common motif in fungicides and herbicides, and modifications to its side chains can yield compounds with targeted activity against plant pathogens. This aligns with the increasing focus on sustainable agriculture and the need for eco-friendly solutions to enhance crop yields.

Another area of interest is the compound's potential in material science. The 1,2,3-triazole ring is known to contribute to the thermal and chemical stability of polymers, making 2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile a candidate for the development of advanced materials. Researchers are exploring its incorporation into smart coatings and conductive polymers, which are pivotal in electronics and renewable energy technologies.

Given the rising popularity of click chemistry, the 1,2,3-triazole moiety in this compound has become a focal point for bioconjugation strategies. Its ability to form stable linkages under mild conditions makes it ideal for probe design in chemical biology and diagnostics. This has implications for personalized medicine, where precise molecular tagging is essential for biomarker detection and therapeutic monitoring.

In summary, 2-5-(2-methoxyethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172093-95-5) represents a multifaceted compound with broad applicability across life sciences and industrial chemistry. Its structural features and functional groups make it a valuable asset in drug discovery, agrochemical innovation, and material engineering. As research continues to uncover new uses for this molecule, its role in addressing contemporary scientific and societal challenges is expected to expand significantly.